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Compound of Interest

Compound Name: Oxytocin free acid

Cat. No.: B3026480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxytocin is a nonapeptide hormone and neurotransmitter involved in a wide range of

physiological processes, including social recognition, bonding, anxiety, and uterine

contractions. As a critical tool in both research and drug development, the accurate and

consistent preparation of oxytocin solutions is paramount to obtaining reliable and reproducible

experimental results. This document provides detailed protocols for the preparation of oxytocin
free acid stock solutions, along with data on its solubility and stability to ensure optimal

handling and storage.

Quantitative Data Summary
The following tables summarize the key quantitative data for oxytocin free acid to aid in the

preparation and storage of stock solutions.

Table 1: Solubility of Oxytocin
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Solvent Solubility Reference

Water ~1 mg/mL

Dimethyl Sulfoxide (DMSO) ~14 mg/mL to 100 mg/mL [1][2][3][4]

Ethanol ~5 mg/mL

Phosphate-Buffered Saline

(PBS, pH 7.2)
~5 mg/mL

Dilute Acetic Acid Soluble

Table 2: Stability and Storage of Oxytocin
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Form
Storage
Temperature

Duration Notes Reference

Powder (Free

Acid)
-20°C Up to 3 years

Store under

desiccating

conditions,

protected from

light.

2-8°C

Recommended

for short-term

storage.

Protect from

light.

In Solvent

(Aqueous)
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

2-8°C Up to 30 days

Stability is pH-

dependent;

optimal at pH

4.5. Aqueous

solutions are not

recommended

for storage for

more than one

day at this

temperature.

Note: The stability of oxytocin in aqueous solution is significantly influenced by pH, with the

highest stability observed at a pH of approximately 4.5. Degradation rates increase at higher

temperatures and concentrations.
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The following are detailed protocols for the preparation of oxytocin free acid stock solutions.

All procedures should be performed under sterile conditions in a laminar flow hood.

Protocol 1: Preparation of Aqueous Oxytocin Stock Solution (e.g., 1 mg/mL)

Materials:

Oxytocin free acid powder

Sterile, nuclease-free water

Sterile conical tubes (e.g., 1.5 mL or 15 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Weighing: Accurately weigh the desired amount of oxytocin free acid powder in a sterile

conical tube. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the powder.

Solvent Addition: Add the appropriate volume of sterile, nuclease-free water to the tube. For

a 1 mg/mL solution, add 1 mL of water.

Dissolution: Gently vortex the solution until the powder is completely dissolved. Avoid

vigorous shaking to prevent denaturation.

Sterilization: Sterilize the solution by passing it through a 0.22 µm sterile syringe filter into a

new sterile tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year)

or at -20°C for shorter-term storage (up to 1 month).

Protocol 2: Preparation of Oxytocin Stock Solution in an Organic Solvent (e.g., DMSO)
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Materials:

Oxytocin free acid powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile conical tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Weighing: In a sterile conical tube, weigh the desired amount of oxytocin free acid powder.

Solvent Addition: Add the calculated volume of anhydrous, sterile-filtered DMSO. For

example, to prepare a 10 mg/mL stock solution, add 100 µL of DMSO to 1 mg of oxytocin.

Dissolution: Vortex the solution gently until the powder is fully dissolved.

Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes in sterile

tubes suitable for organic solvents. Store the aliquots at -80°C.

Note on working solutions: When preparing working solutions for cell culture or other aqueous-

based assays from a DMSO stock, ensure the final concentration of DMSO is not toxic to the

cells (typically <0.1%).
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Experimental Workflow for Preparing Oxytocin Stock Solution
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Caption: Workflow for oxytocin stock solution preparation.
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Caption: Key pathways in oxytocin signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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